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Compound of Interest

Compound Name: 2-Amino-5-bromo-3-iodopyridine

Cat. No.: B1270907 Get Quote

An In-depth Technical Guide to Sourcing High-Purity 2-Amino-5-bromo-3-iodopyridine for

Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive overview of sourcing high-purity 2-Amino-5-bromo-3-
iodopyridine, a critical building block in modern drug discovery and organic synthesis.[1] It is

particularly valuable as an intermediate in the synthesis of tyrosine kinase inhibitors used in

cancer chemotherapy.[2][3] This document outlines key suppliers, presents relevant chemical

and physical data, and details a scalable synthesis protocol for this compound.

Suppliers and Product Specifications
A variety of chemical suppliers offer 2-Amino-5-bromo-3-iodopyridine, typically with purities

of 97% or higher. The table below summarizes the product specifications from several vendors.
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Supplier Purity
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Form

Sigma-

Aldrich
97%

381233-

96-1
C5H4BrIN2 298.91 112-113 Powder

Thermo

Scientific

Chemicals

98%
381233-

96-1
C5H4BrIN2 298.91 - -

CP Lab

Safety
≥98%(T)

381233-

96-1
C5H4BrIN2 298.91 - -

RPN

Organics

Private

Limited

Analytical

Grade

381233-

96-1
C5H4BrIN2 - - Powder

P212121

Store
-

381233-

96-1
C5H4BrIN 298.91 - -

Experimental Protocol: Synthesis of 2-Amino-5-
bromo-3-iodopyridine
A scalable method for the preparation of 2-Amino-5-bromo-3-iodopyridine has been

developed with a total yield of approximately 70% from 2-aminopyridine.[2] The process

involves a two-step reaction: bromination followed by iodination.

Step 1: Bromination of 2-Aminopyridine to 2-Amino-5-
bromopyridine
This step involves the bromination of 2-aminopyridine using N-Bromosuccinimide (NBS).

Materials:

2-aminopyridine
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N-Bromosuccinimide (NBS)

Acetone

Ethanol (90%)

Procedure:

Add NBS (1.0 g, 5.6 mmol) dropwise over 0.5 hours to a solution of 2-aminopyridine (0.5 g,

5.3 mmol) in acetone (5 mL) at 10 °C.[2]

Stir the mixture for an additional 0.5 hours.[2]

Remove the solvent by evaporation under vacuum.[2]

Recrystallize the residue with 90% ethanol to obtain 2-amino-5-bromopyridine as a yellow

solid.[2] The reported yield is 95.0% with a purity of 97.0%.[2]

Step 2: Iodination of 2-Amino-5-bromopyridine to 2-
Amino-5-bromo-3-iodopyridine
This step details the iodination of the previously synthesized 2-amino-5-bromopyridine.

Materials:

2-amino-5-bromopyridine

Sulfuric acid (2 mol/L)

Potassium iodate (KIO3)

Potassium iodide (KI)

Ammonia

Ethanol (85%)

Procedure:
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Stir a solution of 2-amino-5-bromopyridine (1.0 g, 5.8 mmol) in 2 mol/L sulfuric acid (10 mL)

and treat it portionwise with potassium iodate (0.62 g, 2.9 mmol).[2]

Heat the mixture to 100 °C.[2]

Add a solution of potassium iodide (0.57 g, 3.4 mmol) in water (10 mL) dropwise over 0.5

hours.[2]

Allow the mixture to stir for a further 1.5 hours and then cool to ambient temperature.[2]

Adjust the pH of the aqueous phase to 8 with ammonia.[2]

Cool the mixture to 10 °C for 1 hour and then filter.[2]

Wash the filter cake with cool water and recrystallize with 85% ethanol to yield 2-amino-5-
bromo-3-iodopyridine.[2] The reported yield is 73.7% with a purity of 98.5%.[2]

Workflow and Pathway Visualizations
The following diagrams illustrate the synthesis workflow and the chemical reaction pathway.

Step 1: Bromination Step 2: Iodination

2-Aminopyridine in Acetone Add NBS solution dropwise at 10°C Stir for 0.5h Evaporate solvent Recrystallize with 90% Ethanol 2-Amino-5-bromopyridine 2-Amino-5-bromopyridine in H2SO4Use in next step Add KIO3 Heat to 100°C Add KI solution dropwise Stir for 1.5h Cool to room temp Adjust pH to 8 with Ammonia Cool to 10°C for 1h Filter Recrystallize with 85% Ethanol 2-Amino-5-bromo-3-iodopyridine

Click to download full resolution via product page

Caption: Scalable synthesis workflow for 2-Amino-5-bromo-3-iodopyridine.
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Caption: Reaction pathway for the synthesis of 2-Amino-5-bromo-3-iodopyridine.

Safety Information
2-Amino-5-bromo-3-iodopyridine is classified as an irritant and is harmful if swallowed.[4] It

can cause skin and serious eye irritation.[5][6] It may also cause respiratory irritation.[5][6]

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust

mask, should be worn when handling this compound. It should be stored in a cool, dry, well-

ventilated place away from light and oxidizing agents.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. ijssst.info [ijssst.info]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1270907?utm_src=pdf-body-img
https://www.benchchem.com/product/b1270907?utm_src=pdf-body
https://www.benchchem.com/product/b1270907?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR301243_msds.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/100640-SDS-EN.pdf
https://aksci.com/sds/N370_SDS.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/100640-SDS-EN.pdf
https://aksci.com/sds/N370_SDS.pdf
https://www.pipzine-chem.com/products/pyridine/2-amino-5-bromo-3-iodopyridine.html
https://www.benchchem.com/product/b1270907?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-2-amino-5-bromo-3-iodopyridine-in-modern-drug-discovery-cb
https://ijssst.info/Vol-17/No-46/paper55.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. CN103755628B - The synthetic method of the iodo-5-bromopyridine of 2-amino-3- -
Google Patents [patents.google.com]

4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

5. dcfinechemicals.com [dcfinechemicals.com]

6. aksci.com [aksci.com]

7. 2-Amino-5-bromo-3-iodopyridine Manufacturer & Supplier in China | Properties,
Applications & Safety Data [pipzine-chem.com]

To cite this document: BenchChem. [Where to buy high purity 2-Amino-5-bromo-3-
iodopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270907#where-to-buy-high-purity-2-amino-5-bromo-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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